Cas no 123334-29-2 (Cobalt(II) Acetylacetonate Hydrate)
Cobalt(II) Acetylacetonate Hydrate Chemical and Physical Properties
Names and Identifiers
-
- Bis(2,4-pentanedionato)cobalt(II) Dihydrate
- COBALT (II) ACETYLACETONATE HYDRATE
- Cobalt,bis(2,4-pentanedionato-kO,kO')-, hydrate, (SP-4-1)- (9CI)
- Acetylacetone Cobalt(II) Salt Dihydrate
- COBALT(II) ACETYLACETONATE
- Cobalt(II) Acetylacetonate Dihydrate
- C10H14CoO4.2H2O
- 6197AH
- AB1010943
- Bis(2,4-pentanedionato)cobalt(II) Dihydrate
- Cobalt(II) Acetylacetonate Hydrate
-
- MDL: MFCD00149056
- Inchi: 1S/2C5H8O2.Co.H2O/c2*1-4(6)3-5(2)7;;/h2*3,6H,1-2H3;;1H2/b2*4-3-;;
- InChI Key: JHWSVOFBMAXGJH-SUKNRPLKSA-N
- SMILES: [Co].O/C(/C)=C\C(C)=O.O/C(/C)=C\C(C)=O.O
Computed Properties
- Exact Mass: 257.02200
- Monoisotopic Mass: 257.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.6
Experimental Properties
- Color/Form: Purple crystal powder
- Melting Point: 165-170 °C(lit.)
- PSA: 52.60000
- LogP: 1.92020
- Solubility: water
Cobalt(II) Acetylacetonate Hydrate Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H302+H312+H332,H318,H351
- Warning Statement: P280,P305+P351+P338
- Hazardous Material transportation number:UN 3077 9 / PGIII
- WGK Germany:3
- Hazard Category Code: 20/21/22-40-41
- Safety Instruction: S7-S22-S26-S37-S39
-
Hazardous Material Identification:
- Safety Term:S22;S45;S53
- Risk Phrases:R22; R42/43; R49
Cobalt(II) Acetylacetonate Hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0083549443- 25g |
Cobalt(II) Acetylacetonate Hydrate |
123334-29-2 | 98% | 25g |
¥ 129.4 | 2021-05-18 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 344613-50G |
Cobalt(II) Acetylacetonate Hydrate |
123334-29-2 | 50G |
¥980.6 | 2022-02-24 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013424-100g |
Cobalt(II) Acetylacetonate Hydrate |
123334-29-2 | 97% | 100g |
¥88 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013424-500g |
Cobalt(II) Acetylacetonate Hydrate |
123334-29-2 | 97% | 500g |
¥399 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013424-25g |
Cobalt(II) Acetylacetonate Hydrate |
123334-29-2 | 97% | 25g |
¥31 | 2023-09-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B824395-25g |
Bis(2,4-pentanedionato)cobalt(II) Dihydrate |
123334-29-2 | 97% | 25g |
¥56.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B824395-100g |
Bis(2,4-pentanedionato)cobalt(II) Dihydrate |
123334-29-2 | 97% | 100g |
¥150.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B824395-500g |
Bis(2,4-pentanedionato)cobalt(II) Dihydrate |
123334-29-2 | 97% | 500g |
¥517.00 | 2022-09-29 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0373-25G |
Bis(2,4-pentanedionato)cobalt(II) Dihydrate |
123334-29-2 | >98.0%(T) | 25g |
¥100.00 | 2024-04-18 | |
| TRC | C633135-250mg |
Cobalt(II) Acetylacetonate Hydrate |
123334-29-2 | 250mg |
$ 50.00 | 2022-06-02 |
Cobalt(II) Acetylacetonate Hydrate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Cobalt(II) Acetylacetonate Hydrate
Recent Advances in the Application of Cobalt(II) Acetylacetonate Hydrate (CAS: 123334-29-2) in Chemical Biology and Pharmaceutical Research
Cobalt(II) Acetylacetonate Hydrate (CAS: 123334-29-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in catalysis, drug delivery, and biomedical imaging. This compound, known for its stability and unique coordination chemistry, has been the subject of numerous studies aimed at exploring its potential in therapeutic and diagnostic applications. Recent research highlights its role as a catalyst in organic synthesis, particularly in the formation of carbon-carbon bonds, which is crucial for the development of novel pharmaceutical compounds.
One of the most notable advancements involves the use of Cobalt(II) Acetylacetonate Hydrate in the synthesis of complex organic molecules. A study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating the Heck reaction, a pivotal step in the production of biologically active compounds. The study reported a high yield and selectivity, underscoring the compound's potential as a catalyst in pharmaceutical manufacturing. Additionally, its low toxicity profile makes it an attractive candidate for use in drug development processes.
In the realm of biomedical imaging, Cobalt(II) Acetylacetonate Hydrate has been investigated for its magnetic properties. Researchers have utilized it as a contrast agent in magnetic resonance imaging (MRI), owing to its paramagnetic nature. A recent study in the journal Advanced Materials showcased its ability to enhance image contrast, providing clearer and more detailed images of tissues and organs. This application is particularly promising for early disease detection and monitoring treatment responses in cancer and neurological disorders.
Another groundbreaking application of Cobalt(II) Acetylacetonate Hydrate is in the field of drug delivery systems. Its ability to form stable complexes with various ligands has been exploited to design targeted drug delivery vehicles. A study in the journal Biomaterials reported the development of a cobalt-based nanocarrier that effectively delivers chemotherapeutic agents to tumor sites while minimizing systemic toxicity. This innovation represents a significant step forward in personalized medicine and cancer therapy.
Despite these promising developments, challenges remain in the widespread adoption of Cobalt(II) Acetylacetonate Hydrate in clinical settings. Issues such as long-term stability, biocompatibility, and scalability need to be addressed through further research. However, the compound's unique properties and versatile applications make it a valuable tool in the ongoing quest for innovative therapeutic and diagnostic solutions. Future studies are expected to explore its potential in other areas, such as antimicrobial agents and regenerative medicine.
In conclusion, Cobalt(II) Acetylacetonate Hydrate (CAS: 123334-29-2) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its applications in catalysis, biomedical imaging, and drug delivery highlight its multifaceted utility and underscore the importance of ongoing investigations. As researchers uncover new ways to harness its properties, this compound is poised to play a pivotal role in advancing medical science and improving patient outcomes.
123334-29-2 (Cobalt(II) Acetylacetonate Hydrate) Related Products
- 75-59-2(Tetramethylammonium Hydroxide (25% w/w solution in Water))
- 556-67-2(Octamethylcyclotetrasiloxane)
- 57402-46-7(Potassium-2,4-pentanedionate hemihydrate)
- 15554-47-9(YTTRIUM ACETYLACETONATE)
- 207801-29-4(Yttrium(III) 2,4-pentanedionate hydrate)
- 9016-00-6(Dimethicone ~4000 (Polydimethylsiloxane))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)